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Introduction
Carpinontriol B is a naturally occurring cyclic diarylheptanoid, a class of secondary

metabolites characterized by a C6-C7-C6 carbon skeleton. First isolated from the stems of

Carpinus cordata, it has since been identified in other species of the Betulaceae family,

including Carpinus turczaninowii and Carpinus betulus.[1] As a member of the diarylheptanoid

family, carpinontriol B has garnered interest within the scientific community for its potential

therapeutic applications, notably its anti-inflammatory and antimicrobial properties. This

technical guide provides a comprehensive overview of the available data on the physical and

chemical properties of carpinontriol B, its biological activities, and the experimental protocols

used for its study.

Physicochemical Properties
Carpinontriol B is a phenolic compound that presents as a powder.[2] Its stability has been

noted to be robust in both aqueous and methanolic solutions across a range of temperatures.

[1] Furthermore, it has demonstrated stability at various biorelevant pH values.[1]

Table 1: Physicochemical Data of Carpinontriol B
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Property Value Source(s)

Molecular Formula C₁₉H₂₀O₆ [3]

Molecular Weight 344.35 g/mol [3]

Physical Description Powder [2]

Purity ≥98% [2]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Note: Specific quantitative data for melting point and boiling point are not readily available in

the reviewed literature.

Spectral Data
The structural elucidation of carpinontriol B has been accomplished through various

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS).

Mass Spectrometry (MS)
High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) has been utilized to

determine the elemental composition and exact mass of carpinontriol B.[4] While detailed

fragmentation patterns are not extensively published, the initial characterization confirms its

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Both one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HMQC, HMBC) NMR

spectroscopy have been instrumental in determining the complex cyclic structure of

carpinontriol B.[5] Although specific chemical shift and coupling constant data are not fully

detailed in the available literature, these techniques have confirmed its identity as a

diarylheptanoid.

Infrared (IR) Spectroscopy
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Infrared spectroscopy data for carpinontriol B is not extensively reported in the current body

of scientific literature.

Experimental Protocols
Isolation of Carpinontriol B from Carpinus turczaninowii
A general protocol for the isolation of carpinontriol B from the branches of Carpinus

turczaninowii involves solvent extraction and chromatographic separation.

Workflow for Isolation and Purification
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Caption: General workflow for the isolation of carpinontriol B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1246976?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Extraction: The dried and powdered branches of Carpinus turczaninowii are extracted with

aqueous ethanol.

Fractionation: The resulting crude extract is concentrated and then successively partitioned

with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to yield

different fractions.

Chromatographic Separation: The ethyl acetate fraction, which typically shows potent

biological activity, is subjected to column chromatography over a stationary phase like silica

gel.

Purification: Fractions containing carpinontriol B are further purified using techniques such

as preparative high-performance liquid chromatography (HPLC) to yield the pure compound.

Biological Activities and Mechanisms of Action
Carpinontriol B has demonstrated a range of biological activities, with its anti-inflammatory

and α-glucosidase inhibitory effects being the most studied.

Anti-inflammatory Activity
Carpinontriol B has been shown to possess significant anti-inflammatory properties. In studies

utilizing lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, carpinontriol B
effectively reduces the production of the pro-inflammatory mediators nitric oxide (NO) and

interleukin-6 (IL-6) in a dose-dependent manner.

Signaling Pathway of LPS-Induced Inflammation and Potential Inhibition by Carpinontriol B
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Caption: Potential mechanism of anti-inflammatory action of carpinontriol B.
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Experimental Protocol: Determination of Nitric Oxide (NO) Production in RAW 264.7 Cells

Cell Culture: RAW 264.7 macrophage cells are cultured in a suitable medium, such as

DMEM, supplemented with fetal bovine serum and antibiotics.

Treatment: Cells are pre-treated with various concentrations of carpinontriol B for a

specified time (e.g., 1 hour) before being stimulated with lipopolysaccharide (LPS; e.g., 1

µg/mL) to induce an inflammatory response.

Incubation: The cells are incubated for a further period (e.g., 24 hours) to allow for the

production of nitric oxide.

Griess Assay: The concentration of nitrite (a stable product of NO) in the cell culture

supernatant is quantified using the Griess reagent. This involves mixing the supernatant with

a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride and

measuring the absorbance at approximately 540 nm.

Data Analysis: The amount of nitrite is determined by comparison with a standard curve of

sodium nitrite. The inhibitory effect of carpinontriol B is calculated relative to the LPS-

stimulated control group.

Experimental Protocol: Measurement of Interleukin-6 (IL-6) Production

Cell Culture and Treatment: Similar to the NO production assay, RAW 264.7 cells are pre-

treated with carpinontriol B and then stimulated with LPS.

Supernatant Collection: After incubation, the cell culture supernatant is collected.

ELISA: The concentration of IL-6 in the supernatant is measured using a commercially

available Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's

instructions.

Data Analysis: The concentration of IL-6 is determined from a standard curve, and the

inhibitory effect of carpinontriol B is calculated.

α-Glucosidase Inhibitory Activity
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Carpinontriol B has been reported to exhibit moderate inhibitory activity against α-

glucosidase, an enzyme involved in the digestion of carbohydrates. This suggests a potential

role for carpinontriol B in the management of hyperglycemia.

Experimental Protocol: α-Glucosidase Inhibition Assay

Enzyme and Substrate Preparation: A solution of α-glucosidase from Saccharomyces

cerevisiae and a solution of the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), are

prepared in a suitable buffer (e.g., phosphate buffer, pH 6.8).

Incubation: The enzyme solution is pre-incubated with various concentrations of

carpinontriol B (or a positive control such as acarbose) for a set period.

Reaction Initiation: The reaction is initiated by the addition of the pNPG substrate.

Measurement: The enzymatic reaction, which produces a yellow-colored product (p-

nitrophenol), is monitored by measuring the increase in absorbance at 405 nm over time

using a microplate reader.

Data Analysis: The percentage of inhibition is calculated, and the IC₅₀ value (the

concentration of the inhibitor required to inhibit 50% of the enzyme activity) is determined.

Antimicrobial Activity
Carpinontriol B has demonstrated antimicrobial activity against both Gram-positive (Bacillus

cereus, Staphylococcus aureus) and Gram-negative (Escherichia coli, Pseudomonas

aeruginosa) bacteria.[6] The standard method to assess this is the disk diffusion assay.

Experimental Protocol: Disk Diffusion Assay

Bacterial Culture: A standardized inoculum of the test bacteria is spread evenly onto the

surface of an agar plate.

Disk Application: Sterile paper disks impregnated with a known concentration of

carpinontriol B are placed on the agar surface.

Incubation: The plates are incubated under appropriate conditions for bacterial growth.
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Measurement: The diameter of the zone of inhibition (the area around the disk where

bacterial growth is prevented) is measured in millimeters. The size of the zone is proportional

to the antimicrobial activity of the compound.

Conclusion
Carpinontriol B is a cyclic diarylheptanoid with promising biological activities, particularly in

the areas of anti-inflammation and antimicrobial action. While its fundamental physicochemical

properties have been established, a more detailed public repository of its spectral data would

be beneficial for the scientific community. The provided experimental protocols offer a

foundation for researchers to further investigate the therapeutic potential of this interesting

natural product. Future research should focus on elucidating the precise molecular

mechanisms underlying its biological effects and exploring its efficacy in in vivo models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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